Cas no 61078-40-8 (Phenol, 4-(2-phenylcyclopropyl)-)

• Product Name: Phenol, 4-(2-phenylcyclopropyl)-
• CAS No: 61078-40-8
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 492864
• Update Time: 2026-04-29

Phenol, 4-(2-phenylcyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(2-phenylcyclopropyl)-
• 4-(2-phenylcyclopropyl)phenol

• Inchi： InChI=1S/C15H14O/c16-13-8-6-12(7-9-13)15-10-14(15)11-4-2-1-3-5-11/h1-9,14-16H,10H2
• InChI Key： OTQVRKTVOPCEQY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2CC2C3=CC=C(C=C3)O

Computed Properties

• Exact Mass: 210.10452
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Phenol, 4-(2-phenylcyclopropyl)-

Phenol, 4-(2-phenylcyclopropyl)- (CAS No. 61078-40-8): A Comprehensive Overview

Phenol, 4-(2-phenylcyclopropyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 61078-40-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both a phenol group and a substituted cyclopropyl ring makes it a versatile intermediate for various chemical transformations.

The structural integrity of Phenol, 4-(2-phenylcyclopropyl)- is characterized by its aromatic phenolic moiety linked to a cyclopropyl group that is further substituted with a phenyl ring. This configuration imparts distinct electronic and steric properties, making it an attractive candidate for medicinal chemistry applications. The compound's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and metal-catalyzed coupling reactions, enhances its utility in synthetic protocols.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The cyclopropyl ring, in particular, is known for its ability to modulate the pharmacokinetic properties of molecules, including bioavailability and metabolic stability. The integration of this motif into drug candidates has led to the discovery of several promising therapeutic agents. Phenol, 4-(2-phenylcyclopropyl)- exemplifies this trend by serving as a building block for more complex molecules with enhanced pharmacological profiles.

One of the most compelling aspects of Phenol, 4-(2-phenylcyclopropyl)- is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop novel compounds targeting various diseases. For instance, studies have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways. The phenolic hydroxyl group provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The synthesis of Phenol, 4-(2-phenylcyclopropyl)- presents both challenges and opportunities for synthetic chemists. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent advancements in catalytic systems have enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopropylphenyl core with remarkable precision. These innovations not only streamline the synthesis but also open doors for further derivatization.

The pharmacological evaluation of Phenol, 4-(2-phenylcyclopropyl)- has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated its potential as an antioxidant and anti-inflammatory agent. The phenol group is known to exhibit scavenging activity toward reactive oxygen species, which are implicated in various pathological conditions. Additionally, the cyclopropyl moiety may contribute to the molecule's ability to interact with biological targets in unique ways.

In conclusion, Phenol, 4-(2-phenylcyclopropyl)- (CAS No. 61078-40-8) represents a fascinating compound with significant implications in pharmaceutical research and synthetic chemistry. Its unique structure and versatile reactivity make it a valuable tool for developing new drugs targeting diverse therapeutic areas. As research continues to uncover its potential applications, this compound is poised to play an increasingly important role in the advancement of medicinal chemistry.